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Compound of Interest

Compound Name:

4-

(Methanesulfonylmethyl)cyclohexa

n-1-one

CAS No.: 1820615-75-5

Cat. No.: B2870381

Get Quote

As a laboratory professional or drug development scientist, handling specialized

pharmaceutical intermediates requires a rigorous integration of operational safety and

environmental compliance. 4-(Methanesulfonylmethyl)cyclohexan-1-one is a bifunctional

organic compound featuring both a reactive cyclohexanone ring and a stable

methanesulfonylmethyl (sulfone) group.

This guide provides authoritative, step-by-step methodologies for the safe handling, emergency

spill mitigation, and EPA-compliant disposal of this compound, ensuring your laboratory

maintains the highest standards of safety and regulatory integrity.

Physicochemical Profiling & Mechanistic Causality
To design a self-validating safety protocol, we must first understand the intrinsic properties of

the chemical. The presence of the sulfone moiety dictates strict waste segregation rules, as

improper incineration leads to severe environmental hazards.
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Quantitative Chemical Data
Property Value

Chemical Name 4-(Methanesulfonylmethyl)cyclohexan-1-one

CAS Registry Number 1820615-75-5

Molecular Formula C8H14O3S[1]

Molecular Weight 190.26 g/mol

Functional Groups Ketone (Electrophilic), Sulfone (Oxidized Sulfur)

Waste Classification Non-Halogenated Organic Sulfur Waste

Mechanistic Safety Causality (The "Why")
While 4-(Methanesulfonylmethyl)cyclohexan-1-one is stable under standard ambient

conditions, its disposal is highly regulated. When organic sulfones are subjected to thermal

destruction (incineration >1000°C), the organic carbon framework combusts cleanly into CO₂

and H₂O. However, the sulfone group (-SO₂-) degrades into sulfur dioxide (SO₂) and sulfur

trioxide (SO₃)[2].

These sulfur oxides (SOx) are primary precursors to atmospheric acidification and pose severe

respiratory hazards[2]. Consequently, this compound cannot be disposed of in standard

general organic waste streams. It must be strictly segregated and routed to an EPA-approved

Treatment, Storage, and Disposal Facility (TSDF) equipped with Flue Gas Desulfurization

(FGD) alkaline scrubbers to neutralize SOx emissions before atmospheric release[3].

Laboratory Handling & Operational Protocol
Every interaction with this compound must be treated as a self-validating system where each

safety measure verifies the integrity of the next.

Step-by-Step Handling Methodology
Pre-Operation Verification:
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Ventilation: Ensure the chemical fume hood has a verified face velocity of 80–100 feet per

minute (fpm).

PPE Selection: Don a standard laboratory coat, chemical splash goggles, and nitrile

gloves. Causality: Nitrile provides an effective barrier against the lipophilic nature of the

cyclohexanone ring, preventing dermal absorption and localized irritation[4].

Material Transfer:

Use anti-static spatulas when transferring the solid intermediate to prevent electrostatic

discharge, which could ignite airborne dust.

Place the receiving vessel (e.g., round-bottom flask or vial) inside a secondary

containment tray to localize any accidental spillage.

Post-Operation Decontamination:

Wipe down spatulas and balances with a compatible solvent (e.g., ethanol or acetone)

followed by soap and water.

Dispose of all contaminated wipes in a designated solid hazardous waste container[5].

Emergency Spill Mitigation Workflow
In the event of a spill, rapid containment is critical to prevent aerosolization of the sulfone

intermediate.
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Workflow for mitigating solid or solution-based organic sulfone laboratory spills.

Spill Response Methodology
Isolate the Area: Immediately restrict access to the spill zone. If the compound is dissolved in

a volatile solvent, ensure the fume hood sash is lowered to maximize exhaust draw.
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Containment: For liquid solutions, surround the spill with an inert absorbent like vermiculite

or dry sand. Do not use combustible absorbents like sawdust.

Collection: Carefully sweep the absorbed mixture or solid powder using a static-free brush

and dustpan. Causality: Aggressive sweeping can aerosolize the fine powder, leading to

inhalation exposure.

Disposal: Transfer the collected material into a sealable High-Density Polyethylene (HDPE)

container and label it immediately as "Hazardous Waste: Spill Debris containing 4-
(Methanesulfonylmethyl)cyclohexan-1-one"[6].

Waste Segregation & EPA-Compliant Disposal
Protocol
Under the Resource Conservation and Recovery Act (RCRA) established by the US EPA, strict

adherence to waste management protocols is legally and ethically mandated[7].

Step-by-Step Disposal Methodology
Hazardous Waste Determination: Classify the waste stream as Non-Halogenated Organic

Sulfur Waste. Do not mix this compound with strong oxidizing agents (e.g., peroxides, nitric

acid) to prevent uncontrolled exothermic oxidation[8].

Containerization: Collect the waste in a chemically compatible, leak-proof HDPE container.

Ensure the container is kept closed at all times unless actively adding waste[7].

RCRA-Compliant Labeling: Attach a hazardous waste tag immediately upon the first drop of

waste entering the container.

Critical Rule: You must write the full chemical name: "4-
(Methanesulfonylmethyl)cyclohexan-1-one". The use of abbreviations, acronyms, or

chemical formulas (e.g., C8H14O3S) is strictly prohibited by EPA Hazard Communication

Standards, as it prevents first responders from rapidly identifying the hazard[6].

Satellite Accumulation Area (SAA) Storage: Store the labeled container in a designated SAA

within the laboratory, utilizing secondary containment. Waste must be transferred to the

central accumulation area within 90 days or when the container reaches 2/3 capacity[5].
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TSDF Transfer & Thermal Destruction: Coordinate with your Environmental Health and

Safety (EHS) department to transfer the waste to a licensed TSDF. The facility will perform

high-temperature incineration coupled with alkaline scrubbing to neutralize the resulting SOx

gases[3].
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EPA-compliant waste segregation and thermal destruction pathway for organic sulfones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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